Cas no 1259479-08-7 (3-Amino-2-(perfluorophenyl)isonicotinonitrile)

• Product Name: 3-Amino-2-(perfluorophenyl)isonicotinonitrile
• CAS No: 1259479-08-7
• MF: C₁₂H₄F₅N₃
• MW: 285.17227935791
• CID: 4929578
• Update Time: 2025-07-23

3-Amino-2-(perfluorophenyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(perfluorophenyl)isonicotinonitrile

• Inchi： 1S/C12H4F5N3/c13-6-5(7(14)9(16)10(17)8(6)15)12-11(19)4(3-18)1-2-20-12/h1-2H,19H2
• InChI Key： ACJMCDGYAGRMAJ-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C(=C(C#N)C=CN=1)N)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 384
• XLogP3: 2.6
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-2-(perfluorophenyl)isonicotinonitrile

3-Amino-2-(perfluorophenyl)isonicotinonitrile (CAS No: 1259479-08-7)

3-Amino-2-(perfluorophenyl)isonicotinonitrile is a highly specialized organic compound with the CAS registry number 1259479-08-7. This compound is characterized by its unique structure, which includes an amino group (-NH₂), a perfluorophenyl group, and an isonicotinonitrile moiety. The combination of these functional groups makes it a versatile molecule with potential applications in various fields, including pharmaceuticals, materials science, and electronics.

The perfluorophenyl group in the molecule contributes significantly to its chemical properties. Fluorine atoms are highly electronegative, which imparts strong electron-withdrawing effects on the aromatic ring. This characteristic enhances the stability of the molecule and can influence its reactivity in different chemical environments. The amino group, on the other hand, introduces nucleophilic properties, making it a potential candidate for various nucleophilic reactions.

Recent studies have explored the use of 3-Amino-2-(perfluorophenyl)isonicotinonitrile in the development of advanced materials. For instance, researchers have investigated its role in synthesizing novel polymers with enhanced thermal stability and mechanical properties. The isonicotinonitrile moiety has been shown to facilitate cross-linking reactions, which are crucial for creating robust polymer networks.

In the pharmaceutical industry, this compound has been studied as a potential precursor for drug development. Its unique structure allows for selective substitution reactions, enabling the creation of bioactive molecules with specific therapeutic properties. For example, derivatives of this compound have been tested for their ability to inhibit certain enzymes involved in disease pathways.

The synthesis of 3-Amino-2-(perfluorophenyl)isonicotinonitrile involves a multi-step process that combines fluorination and nucleophilic substitution techniques. Recent advancements in catalytic methods have improved the efficiency and yield of these reactions, making it more feasible for large-scale production.

From an environmental perspective, the stability and persistence of this compound in various conditions are critical considerations. Studies have shown that it exhibits low bioaccumulation potential due to its high molecular weight and hydrophobic nature. However, further research is needed to fully understand its environmental impact and degradation pathways.

In conclusion, 3-Amino-2-(perfluorophenyl)isonicotinonitrile (CAS No: 1259479-08-7) is a promising compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it a valuable building block for innovative materials and pharmaceuticals. As research continues to uncover new insights into its properties and potential uses, this compound is expected to play an increasingly important role in modern chemistry.